Cas no 1206990-39-7 (N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide)

• Product Name: N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
• CAS No: 1206990-39-7
• MF: C₂₄H₂₈N₄O₃S₂
• MW: 484.634122848511
• CID: 5390905
• Update Time: 2025-05-23

N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)phenyl]-3-[4-(3-methylphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

• Inchi： 1S/C24H28N4O3S2/c1-18-5-4-6-21(17-18)27-12-14-28(15-13-27)33(30,31)22-11-16-32-23(22)24(29)25-19-7-9-20(10-8-19)26(2)3/h4-11,16-17H,12-15H2,1-3H3,(H,25,29)
• InChI Key： WOTYKHUIFNWSKN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(N(C)C)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC(C)=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

N-[4-(Dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1206990-39-7, named N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its unique structure, which includes a dimethylamino group attached to a phenyl ring, a piperazine ring substituted with a 3-methylphenyl group, and a sulfonyl group linked to a thiophene moiety. The combination of these functional groups makes this compound highly versatile and interesting for researchers in the field of medicinal chemistry.

Recent studies have highlighted the importance of sulfonyl groups in drug design due to their ability to enhance the bioavailability and stability of compounds. The presence of a thiophene ring further adds to the molecule's uniqueness, as thiophenes are known for their aromaticity and potential as pharmacophores in drug molecules. The dimethylamino group, on the other hand, contributes to the molecule's basicity and can play a role in hydrogen bonding interactions, which are crucial for drug-target binding.

The piperazine ring in this compound is a six-membered ring containing two nitrogen atoms. Piperazines are widely used in pharmaceuticals due to their ability to form stable complexes with metal ions and their role as templates for various bioactive molecules. The substitution of the piperazine ring with a 3-methylphenyl group introduces additional hydrophobicity and electronic diversity, which can be beneficial in optimizing the compound's pharmacokinetic properties.

One of the most recent advancements involving this compound is its exploration in the development of novel therapeutic agents. Researchers have been investigating its potential as an inhibitor of certain enzyme targets, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders. The molecule's structure allows for extensive modifications, enabling scientists to fine-tune its properties for specific biological activities.

In addition to its pharmaceutical applications, this compound has also been studied for its potential use in materials science. The combination of electron-rich aromatic rings and sulfur-containing groups makes it an attractive candidate for applications in electronics and optoelectronics. For instance, derivatives of this compound have shown promise as components in organic light-emitting diodes (OLEDs) due to their excellent electronic properties and stability under operational conditions.

From a synthetic standpoint, the preparation of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. The synthesis pathway is designed to maximize yield and purity while maintaining the integrity of the molecule's functional groups. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular modeling techniques have provided insights into its binding modes with target proteins, helping researchers predict its biological activity more accurately. These studies have also highlighted the importance of stereochemistry and conformational flexibility in determining the compound's efficacy.

In conclusion, N-[4-(dimethylamino)phenyl]-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide represents a fascinating example of how complex organic molecules can be tailored for diverse applications. With ongoing research exploring its potential in drug discovery and materials science, this compound continues to be a subject of intense interest within the scientific community.